Cas no 1040676-89-8 (1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(4-fluorobenzoyl)piperazine)

• Product Name: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(4-fluorobenzoyl)piperazine
• CAS No: 1040676-89-8
• MF: C₁₉H₁₇F₃N₆O
• MW: 402.373093366623
• CID: 6338962
• PubChem ID: 30858235
• Update Time: 2025-09-28

1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(4-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(4-fluorobenzoyl)piperazine
• VU0638922-1
• 1040676-89-8
• [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(4-fluorophenyl)methanone
• (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-fluorophenyl)methanone
• F5250-0896
• AKOS024502883

• Inchi： 1S/C19H17F3N6O/c20-14-3-1-13(2-4-14)19(29)27-9-7-26(8-10-27)12-18-23-24-25-28(18)15-5-6-16(21)17(22)11-15/h1-6,11H,7-10,12H2
• InChI Key： KQFKYGLMPFNTQP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CCN(CC2=NN=NN2C2C=CC(=C(C=2)F)F)CC1)=O

Computed Properties

• Exact Mass: 402.14159367g/mol
• Monoisotopic Mass: 402.14159367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(4-fluorobenzoyl)piperazine

Compound CAS No. 1040676-89-8: A Comprehensive Overview

The compound CAS No. 1040676-89-8, also known as 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(4-fluorobenzoyl)piperazine, is a highly specialized organic molecule with significant potential in the field of chemical synthesis and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activity. In this article, we will delve into its properties, applications, and the latest research findings.

Structural Analysis: The molecule consists of a piperazine ring substituted at the 4-position with a 4-fluorobenzoyl group and at the 1-position with a tetrazole derivative. The tetrazole moiety is further substituted with a difluorophenyl group at the 3 and 4 positions. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions and biological assays.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed a multi-step approach involving nucleophilic substitution and coupling reactions. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been used to confirm the structure and purity of the compound.

Biological Activity: The compound has shown promising results in preliminary biological assays. Its tetrazole moiety is known to exhibit anti-inflammatory and antifungal properties, while the piperazine ring contributes to its ability to interact with various biological targets. Recent research has highlighted its potential as a lead compound in the development of novel therapeutic agents for inflammatory diseases.

Applications in Drug Discovery: The unique combination of functional groups in this compound makes it an ideal candidate for drug discovery programs targeting specific disease pathways. Researchers are exploring its potential as a modulator of key enzymes involved in inflammation and immune response. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

Safety and Toxicity: As with any new chemical entity, understanding the safety profile is crucial. Initial toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses. However, further studies are required to fully assess its safety profile for human use.

Future Directions: The compound holds significant promise for future applications in medicine and biotechnology. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic option.

In conclusion, CAS No. 1040676-89-8 represents a cutting-edge advancement in chemical synthesis with broad implications for drug discovery and development. Its unique structure, combined with promising biological activity, positions it as a key player in the fight against inflammatory diseases and other conditions.